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Abstract
This technical guide provides a comprehensive overview of 4,6-Dihydroxy-5-
methylpyrimidine (CAS No. 63447-38-1), a pivotal heterocyclic compound in the landscape of

organic synthesis and medicinal chemistry. This document elucidates the fundamental

physicochemical properties, spectroscopic characteristics, and safety protocols associated with

this pyrimidine derivative. Furthermore, it delves into established synthetic methodologies,

explores its diverse applications as a versatile building block, and discusses its emerging role

in proteomics and drug discovery. The content is structured to equip researchers and drug

development professionals with the critical knowledge required for the effective handling,

utilization, and innovative application of this compound.

Core Compound Identification and Properties
4,6-Dihydroxy-5-methylpyrimidine, a key member of the pyrimidine family, is distinguished by

its dihydroxy-substituted heterocyclic ring with a methyl group at the 5-position. This structural

arrangement imparts specific reactivity and functionality, making it a valuable intermediate in

synthetic chemistry.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b015831?utm_src=pdf-interest
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.benchchem.com/product/b015831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic Name: 5-Methylpyrimidine-4,6(1H,5H)-dione[1]

CAS Number: 63447-38-1[1][2][3][4]

Molecular Formula: C₅H₆N₂O₂[1][3][4]

Molecular Weight: 126.11 g/mol [3][4]

Physicochemical Properties
The physical and chemical characteristics of 4,6-Dihydroxy-5-methylpyrimidine are

foundational to its application and handling. A summary of these properties is presented in the

table below.

Property Value Source(s)

Melting Point >300 °C (lit.) [2]

Density (Predicted) 1.44 ± 0.1 g/cm³ [2]

Appearance
White to off-white crystalline

powder

Storage Temperature Room Temperature [2]

Synthesis and Mechanistic Insights
The synthesis of substituted pyrimidines is a cornerstone of heterocyclic chemistry. While a

specific, detailed protocol for 4,6-Dihydroxy-5-methylpyrimidine is not readily available in the

provided search results, a general and robust synthetic strategy involves the condensation of a

β-dicarbonyl compound or its equivalent with a suitable amidine. For the synthesis of 4,6-

dihydroxy-2-methylpyrimidine, a related compound, the condensation of acetamidinium

chloride and diethyl malonate is employed. A similar approach can be extrapolated for the

target molecule.

A plausible synthetic pathway for 4,6-Dihydroxy-5-methylpyrimidine would involve the

condensation of methylmalonamide with an appropriate cyclizing agent. Alternatively, the
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reaction of a substituted malonic ester with formamidine could yield the desired pyrimidine

core.

A patented method for a related compound, 4,6-dihydroxy-2-methylpyrimidine, involves

reacting sodium methoxide, dimethyl malonate, and acetamidine hydrochloride in methanol.[5]

This process includes a reaction at 18-25 °C, followed by crystallization at 0 °C after pH

adjustment.[5] Such methodologies highlight the importance of controlling reaction conditions

to favor cyclization and minimize side reactions.

Reactants

Reaction
Product

Methylmalonamide

Condensation
ReactionCyclizing Agent

(e.g., Diethyl Carbonate)

4,6-Dihydroxy-5-methylpyrimidine

Base Catalyst
Heat

Click to download full resolution via product page

Caption: Plausible synthetic route to 4,6-Dihydroxy-5-methylpyrimidine.

Applications in Research and Development
4,6-Dihydroxy-5-methylpyrimidine serves as a versatile building block in organic synthesis

and has potential applications in various research fields.[1][2]

Heterocyclic Synthesis
As a functionalized pyrimidine, it is a key starting material for the synthesis of more complex

heterocyclic systems. The hydroxyl groups can be readily converted to other functional groups,

such as chloro or amino groups, enabling the construction of diverse molecular scaffolds. This

is particularly relevant in the development of novel pharmaceutical agents, where the

pyrimidine core is a common feature in bioactive molecules.
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Proteomics Research
The compound is noted for its utility in proteomics research.[4] While the specific mechanisms

of its application are not detailed, it can be inferred that it may be used as a chemical probe or

as a fragment in the design of molecules that interact with proteins. Its ability to form hydrogen

bonds and participate in other non-covalent interactions makes it a candidate for binding to

protein active sites.

Drug Discovery and Development
The pyrimidine scaffold is a well-established pharmacophore found in numerous approved

drugs, including antiviral and anticancer agents. The structural motifs present in 4,6-
Dihydroxy-5-methylpyrimidine make it an attractive starting point for the synthesis of

nucleoside analogs and other compounds designed to interfere with biological pathways. The

methyl group at the 5-position can influence the binding affinity and metabolic stability of

derivative compounds.

{4,6-Dihydroxy-5-methylpyrimidine | CAS: 63447-38-1}
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Caption: Key application areas of 4,6-Dihydroxy-5-methylpyrimidine.

Safety, Handling, and Storage
Hazard Identification
4,6-Dihydroxy-5-methylpyrimidine is classified as a hazardous substance.

Hazard Statement: H318 - Causes serious eye damage.[3]

Signal Word: DANGER[3]
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GHS Pictogram: GHS05 (Corrosion)[3]

Precautionary Measures and First Aid
Due to the risk of serious eye damage, appropriate personal protective equipment (PPE) is

mandatory when handling this compound.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P310: Immediately call a POISON CENTER/doctor.[3]

In case of skin contact, wash off immediately with soap and plenty of water.[6] If inhaled, move

the person to fresh air.[6] If ingested, clean the mouth with water and seek medical attention.[6]

Storage and Stability
Store in a dry, cool, and well-ventilated place in a tightly closed container.[6] Keep away from

strong oxidizing agents.[6]

Conclusion
4,6-Dihydroxy-5-methylpyrimidine is a compound of significant interest to the scientific

community, particularly those involved in synthetic chemistry and drug discovery. Its well-

defined physicochemical properties, coupled with its versatile reactivity, establish it as a

valuable building block for the creation of novel molecules with potential therapeutic

applications. Adherence to strict safety protocols is paramount in its handling to mitigate the

associated risks. This guide serves as a foundational resource for researchers, providing the

necessary technical information to facilitate its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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